Cas no 26907-54-0 (5-(4-Methylphenyl)-1,3,4-thiadiazol-2-amine)

• Product name: 5-(4-Methylphenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 26907-54-0
• MF: C₉H₉N₃S
• MW: 191.2529
• MDL: MFCD00469688
• CID: 250215
• PubChem ID: 605582

5-(4-Methylphenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(p-Tolyl)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine,5-(4-methylphenyl)-
• 2-AMINO-5-(4-METHYLPHENYL)-1,3,4-THIADIAZOLE
• 5-p-tolyl-134-thiadiazol-2-amine
• 2-amino-5-(4-methylphenyl)-(1,3,4)-thiadiazole
• 2-amino-5-(p-tolyl)-1,3,4-thiadiazole
• 2-amino-5-p-tolyl-1,3,4-thiadiazole
• 5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine
• 5-(4-methylphenyl)-1,3,4-thiadiazole-2-ylamine
• 5-p-tolyl-[1,3,4]thiadiazol-2-ylamine
• AC1LCRRT
• Oprea1_339527
• SureCN6902047
• 5-p-tolyl[1,3,4]thiadiazol-2-ylamine
• 5-p-tolyl-1,3,4-thiadiazol-2-amine
• MLS000392056
• Cambridge id 5301483
• Oprea1_351075
• 2-AMINO-5-(4-METHYLPHENYL)-1 3 4-THIADI&
• ZLDPCNCAFSBFCX-UHFFFAOYSA-N
• HMS2553E16
• EN300-235893
• FS-1409
• SCHEMBL6902047
• SR-01000512773-1
• MFCD00469688
• DTXSID00345564
• F1386-0073
• 26907-54-0
• J-016600
• CHEMBL1445746
• SY101259
• 2-Amino-5-(4-methylphenyl)-1,3,4-thiadiazole, 97%
• 3-(TRIFLUOROACETYLAMINO)-1-PROPANOL
• 1,3,4-Thiadiazol-2-amino, 5-(p-tolyl)-
• 5-(4-Methylphenyl)-1,3,4-thiadiazol-2-amine #
• AKOS000225215
• SMR000102576
• AMY27092
• SR-01000512773
• 1,3,4-Thiadiazol-2-amine, 5-(4-methylphenyl)-
• 5-(4-methylphenyl)-1, 3, 4-thiadiazol-2-amine
• CS-0072995
• STK076747
• 5-(4-Methylphenyl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD00469688
• Inchi： 1S/C9H9N3S/c1-6-2-4-7(5-3-6)8-11-12-9(10)13-8/h2-5H,1H3,(H2,10,12)
• InChI Key： ZLDPCNCAFSBFCX-UHFFFAOYSA-N
• SMILES： S1C(N([H])[H])=NN=C1C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 191.05187
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80

Experimental Properties

• Density: 1.281
• Melting Point: 218-222 °C
• Boiling Point: 364.9°Cat760mmHg
• Flash Point: 174.5°C
• Refractive Index: 1.65
• PSA: 51.8

5-(4-Methylphenyl)-1,3,4-thiadiazol-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：22-36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes